Cas no 148017-42-9 ((2S,4S)-4-(acetylthio)-2-(hydroxymethyl)-1-Pyrrolidinecarboxylic acid 1,1-dimethylethyl ester)
148017-42-9 structure
Product Name:(2S,4S)-4-(acetylthio)-2-(hydroxymethyl)-1-Pyrrolidinecarboxylic acid 1,1-dimethylethyl ester
CAS No:148017-42-9
MF:C12H21NO4S
MW:275.364442586899
MDL:MFCD11616270
CID:100596
PubChem ID:10516543
Update Time:2025-04-18
(2S,4S)-4-(acetylthio)-2-(hydroxymethyl)-1-Pyrrolidinecarboxylic acid 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Pyrrolidinecarboxylicacid, 4-(acetylthio)-2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (2S,4S)-
- 1-Pyrrolidinecarboxylicacid, 4-(acetylthio)-2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (2S,4...
- (2S,4S)-4-(cyanomethyl)proline
- (2S,4S)-4-acetylthio-1-t-butoxycarbonylpyrrolidine-2-methanol
- L-PROLINE,4-(CYANOMETHYL)-,TRANS
- tert-butyl (2S,4S)-4-(acetylthio)-2-(hydroxymethyl)pyrrolidine-1-carboxylate
- 1-Pyrrolidinecarboxylic acid, 4-(acetylthio)-2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (2S,4S)-
- 1-Pyrrolidinecarboxylic acid,4-(acetylthio)-2-(hydroxymethyl)-,1,1-dimethylethyl ester,(2S,4S)-
- CZIBLNJSWPMUGC-UWVGGRQHSA-N
- (2S,4S)-4-acetylthio-1
- (2S,4S)-4-(Acetylthio)-2-(hydroxymethyl)-1-pyrrolidinecarboxylic acid 1,1-dimethylethyl ester
- CS-14068
- Tert-butyl (2S,4S)-4-acetylsulfanyl-2-(hydroxymethyl)pyrrolidine-1-carboxylate
- TERT-BUTYL (2S,4S)-4-(ACETYLSULFANYL)-2-(HYDROXYMETHYL)PYRROLIDINE-1-CARBOXYLATE
- tert-Butyl(2S,4S)-4-(acetylthio)-2-(hydroxymethyl)pyrrolidine-1-carboxylate
- SCHEMBL7806819
- AKOS037650009
- 148017-42-9
- YFA01742
- CS-B0478
- (2S,4S)-4-(acetylthio)-2-(hydroxymethyl)-1-Pyrrolidinecarboxylic acid 1,1-dimethylethyl ester
-
- MDL： MFCD11616270
- Inchi： 1S/C12H21NO4S/c1-8(15)18-10-5-9(7-14)13(6-10)11(16)17-12(2,3)4/h9-10,14H,5-7H2,1-4H3/t9-,10-/m0/s1
- InChI Key： CZIBLNJSWPMUGC-UWVGGRQHSA-N
- SMILES： S(C(C)=O)[C@@H]1CN(C(=O)OC(C)(C)C)[C@H](CO)C1
Computed Properties
- Exact Mass: 275.11900
- Monoisotopic Mass: 275.11912932g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 92.1
Experimental Properties
- Density: 1.207
- Boiling Point: 388.527°C at 760 mmHg
- Flash Point: 188.775°C
- Refractive Index: 1.534
- PSA: 92.14000
- LogP: 1.57430
- Vapor Pressure: 0.0±2.0 mmHg at 25°C
(2S,4S)-4-(acetylthio)-2-(hydroxymethyl)-1-Pyrrolidinecarboxylic acid 1,1-dimethylethyl ester Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(2S,4S)-4-(acetylthio)-2-(hydroxymethyl)-1-Pyrrolidinecarboxylic acid 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-B0478-100mg |
1-Pyrrolidinecarboxylic acid, 4-(acetylthio)-2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (2S,4S)- |
148017-42-9 | 100mg |
$106.0 | 2022-04-27 | ||
| TRC | P999768-10mg |
(2S,4S)-4-(acetylthio)-2-(hydroxymethyl)-1-Pyrrolidinecarboxylic acid 1,1-dimethylethyl ester |
148017-42-9 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P999768-50mg |
(2S,4S)-4-(acetylthio)-2-(hydroxymethyl)-1-Pyrrolidinecarboxylic acid 1,1-dimethylethyl ester |
148017-42-9 | 50mg |
$ 135.00 | 2022-06-03 | ||
| TRC | P999768-100mg |
(2S,4S)-4-(acetylthio)-2-(hydroxymethyl)-1-Pyrrolidinecarboxylic acid 1,1-dimethylethyl ester |
148017-42-9 | 100mg |
$ 210.00 | 2022-06-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P77740-250mg |
tert-Butyl (2S,4S)-4-(acetylthio)-2-(hydroxymethyl)pyrrolidine-1-carboxylate |
148017-42-9 | 250mg |
¥4022.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P77740-100mg |
tert-Butyl (2S,4S)-4-(acetylthio)-2-(hydroxymethyl)pyrrolidine-1-carboxylate |
148017-42-9 | 100mg |
¥2012.0 | 2021-09-08 | ||
| Chemenu | CM534899-100mg |
tert-Butyl (2S,4S)-4-(acetylthio)-2-(hydroxymethyl)pyrrolidine-1-carboxylate |
148017-42-9 | 98% | 100mg |
$149 | 2023-01-01 | |
| Chemenu | CM534899-250mg |
tert-Butyl (2S,4S)-4-(acetylthio)-2-(hydroxymethyl)pyrrolidine-1-carboxylate |
148017-42-9 | 98% | 250mg |
$298 | 2023-01-01 | |
| Chemenu | CM534899-1g |
tert-Butyl (2S,4S)-4-(acetylthio)-2-(hydroxymethyl)pyrrolidine-1-carboxylate |
148017-42-9 | 98% | 1g |
$496 | 2023-01-01 | |
| eNovation Chemicals LLC | D763006-100mg |
1-Pyrrolidinecarboxylicacid, 4-(acetylthio)-2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (2S,4S)- |
148017-42-9 | 98% | 100mg |
$225 | 2023-09-04 |
(2S,4S)-4-(acetylthio)-2-(hydroxymethyl)-1-Pyrrolidinecarboxylic acid 1,1-dimethylethyl ester Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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